Cas no 13350-60-2 (2-Naphthalen-2-yl-propionic acid)

• Product Name: 2-Naphthalen-2-yl-propionic acid
• CAS No: 13350-60-2
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 2729657
• PubChem ID: 13147846
• Update Time: 2025-05-22

2-Naphthalen-2-yl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalen-2-yl-propionic acid
• 2-Naphthaleneacetic acid, α-methyl-
• 2-(Naphthalen-2-yl)propanoic acid

• Inchi： 1S/C13H12O2/c1-9(13(14)15)11-7-6-10-4-2-3-5-12(10)8-11/h2-9H,1H3,(H,14,15)
• InChI Key： DKVIPUUJSKIQFZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C2C(=C1)C=CC=C2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalen-2-yl-propionic acid

Recent Advances in the Study of 2-Naphthalen-2-yl-propionic acid (CAS: 13350-60-2) in Chemical Biology and Pharmaceutical Research

2-Naphthalen-2-yl-propionic acid (CAS: 13350-60-2) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

Recent studies have highlighted the role of 2-Naphthalen-2-yl-propionic acid as a key intermediate in the synthesis of bioactive molecules. Its naphthalene core, coupled with the propionic acid side chain, offers a versatile scaffold for chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the design of anti-inflammatory and analgesic agents, leveraging its ability to interact with specific biological targets such as cyclooxygenase (COX) enzymes.

One of the most notable advancements in the study of 2-Naphthalen-2-yl-propionic acid is its application in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of COX-2 selective inhibitors. The study revealed that derivatives of this compound exhibited significant anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore the potential of 2-Naphthalen-2-yl-propionic acid as a building block for next-generation therapeutics.

In addition to its pharmacological applications, 2-Naphthalen-2-yl-propionic acid has also been investigated for its role in chemical biology. Recent research has explored its use as a fluorescent probe for studying protein-ligand interactions. The compound's naphthalene moiety provides intrinsic fluorescence, making it a valuable tool for real-time monitoring of biochemical processes. A 2022 study in Analytical Chemistry utilized this property to develop a novel assay for detecting enzyme activity, showcasing the compound's versatility beyond traditional drug development.

The synthetic pathways for 2-Naphthalen-2-yl-propionic acid have also seen significant improvements. A 2023 report in Organic Letters detailed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to conventional approaches. This advancement not only enhances the accessibility of the compound for research purposes but also aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Despite these promising developments, challenges remain in the widespread adoption of 2-Naphthalen-2-yl-propionic acid-based therapies. Issues such as bioavailability and metabolic stability of its derivatives require further investigation. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area, paving the way for clinical applications.

In conclusion, 2-Naphthalen-2-yl-propionic acid (CAS: 13350-60-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from drug discovery to chemical probes, highlight its potential to address unmet medical needs. As research continues to unravel its full capabilities, this compound is poised to play a pivotal role in the development of innovative therapeutic and diagnostic tools. Future studies should focus on overcoming existing limitations and exploring new avenues for its utilization in medicine and beyond.